N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide

• Molecular Formula: C15H14N2OS
• Molecular Weight: 270.4 g/mol
• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C15H14N2OS/c1-10-11(2)19-15(13(10)9-16)17-14(18)8-12-6-4-3-5-7-12/h3-7H,8H2,1-2H3,(H,17,18)
• InChI Key: YYXCGMSSMYLPKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)CC2=CC=CC=C2)C

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide is a chemical compound characterized by its unique structure, which includes a thiophene ring substituted with cyano and dimethyl groups, and an acetamide moiety attached to a phenyl group

Preparation Methods

The synthesis of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide typically involves the reaction of 3-cyano-4,5-dimethylthiophene with 2-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, solvent, and reaction time to achieve higher yields and purity .

Chemical Reactions Analysis

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the cyano or acetamide groups, leading to the formation of various derivatives. .

Scientific Research Applications

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals

Comparison with Similar Compounds

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-phenylacetamide can be compared with similar compounds such as:

2-Chloro-N-(3-cyano-4,5-dimethyl-thiophen-2-yl)-acetamide: This compound has a chloro group instead of a phenyl group, which may result in different chemical and biological properties.

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-methoxybenzamide: The presence of a methoxy group in place of the phenyl group can alter its reactivity and applications.

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylpropanamide: This compound has a longer carbon chain, which may affect its solubility and interaction with biological targets .